Cas no 1796946-79-6 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone
• CAS No: 1796946-79-6
• MF: C₁₆H₁₃N₅O
• MW: 291.307322263718
• CID: 5371007
• Update Time: 2025-06-08

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone

• Inchi： 1S/C16H13N5O/c22-16(11-1-2-14-15(7-11)19-5-4-18-14)21-6-3-13-12(9-21)8-17-10-20-13/h1-2,4-5,7-8,10H,3,6,9H2
• InChI Key： XERQVMKCZPOICJ-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC=C2C(=C1)N=CC=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone

7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidin-6-Yl(Quinoxalin-6-Yl)Methanone (CAS No. 1796946-79-6)

The compound 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone (CAS No. 1796946-79-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrido[4,3-d]pyrimidine moiety with a quinoxaline group through a methanone linkage. The pyrido[4,3-d]pyrimidine core is known for its aromaticity and rigidity, while the quinoxaline group contributes additional conjugation and electronic properties.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of advanced materials and pharmaceuticals. For instance, the methanone linkage in this compound serves as a versatile platform for further functionalization, enabling the creation of derivatives with tailored properties. Researchers have explored the use of this compound in the synthesis of novel organic semiconductors, where its electronic characteristics make it a promising candidate for applications in organic electronics.

One of the most intriguing aspects of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl(quinoxalin-6-yl)methanone is its ability to participate in supramolecular interactions. This property has led to investigations into its role as a building block for self-assembled nanostructures. By leveraging its aromaticity and conjugation, scientists have demonstrated that this compound can form stable two-dimensional networks under specific conditions. These findings have implications for the design of new materials with applications in sensing, catalysis, and energy storage.

In the pharmaceutical industry, this compound has shown potential as a scaffold for drug development. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for designing bioactive molecules. Recent research has focused on its role as a template for creating inhibitors of key enzymes involved in metabolic pathways. For example, derivatives of this compound have been tested for their ability to modulate kinase activity, a critical target in cancer therapy.

The synthesis of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-Yl(quinoxalin-6-Yl)methanone involves a multi-step process that typically begins with the preparation of the pyrido[4,3-d]pyrimidine ring system. This is followed by coupling reactions to introduce the quinoxaline group and the methanone linkage. The optimization of these steps has been a focus of recent studies aimed at improving yield and purity while maintaining structural integrity.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global trends toward more sustainable chemical processes.

In conclusion, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-Yl(quinoxalin_